![molecular formula C25H19Cl2F3N8O B3128326 N-[(4-chlorophenyl)methoxy]-N'-[6-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-3,5-dicyanopyridin-2-yl]methanimidamide CAS No. 338795-00-9](/img/structure/B3128326.png)
N-[(4-chlorophenyl)methoxy]-N'-[6-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-3,5-dicyanopyridin-2-yl]methanimidamide
Overview
Description
N-[(4-chlorophenyl)methoxy]-N'-[6-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-3,5-dicyanopyridin-2-yl]methanimidamide is a useful research compound. Its molecular formula is C25H19Cl2F3N8O and its molecular weight is 575.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Structural and Electronic Properties
N-[(4-chlorophenyl)methoxy]-N'-[6-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-3,5-dicyanopyridin-2-yl]methanimidamide exhibits unique structural and electronic properties critical for medicinal chemistry. A study by Georges et al. (1989) focused on similar anticonvulsant compounds, elucidating their crystal structures and electronic properties through X-ray diffraction and molecular-orbital calculations. These findings contribute to understanding the structural framework of compounds like this compound, potentially guiding their application in drug design (Georges et al., 1989).
Synthesis and Antimicrobial Activity
Patel et al. (2011) researched the synthesis of pyridine derivatives with antimicrobial properties, providing insights into the synthesis processes relevant to compounds like this compound. Their study detailed the structural establishment and antimicrobial activity screening, which is essential for understanding the broader applications of such compounds in antimicrobial treatments (Patel et al., 2011).
Novel Synthesis and Bioactivity
Further, the novel synthesis methods and bioactivity of related compounds have been explored. Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds, investigating their COX-1/COX-2 inhibition and analgesic and anti-inflammatory activities. These studies provide a foundation for understanding the potential therapeutic applications of this compound-like compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).
Scalable Synthesis Processes
Wei et al. (2016) developed a scalable and facile synthetic process for a compound similar in structure to this compound. This research contributes to the understanding of efficient production methods, which is crucial for the pharmaceutical application of such complex molecules (Wei et al., 2016).
properties
IUPAC Name |
N-[(4-chlorophenyl)methoxy]-N'-[6-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-3,5-dicyanopyridin-2-yl]methanimidamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19Cl2F3N8O/c26-20-3-1-16(2-4-20)14-39-35-15-34-22-17(11-31)9-18(12-32)23(36-22)37-5-7-38(8-6-37)24-21(27)10-19(13-33-24)25(28,29)30/h1-4,9-10,13,15H,5-8,14H2,(H,34,35,36) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNIZFPCCLBQUNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C(=N2)N=CNOCC3=CC=C(C=C3)Cl)C#N)C#N)C4=C(C=C(C=N4)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19Cl2F3N8O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601101871 | |
Record name | N-[(4-Chlorophenyl)methoxy]-N′-[6-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]-3,5-dicyano-2-pyridinyl]methanimidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601101871 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
575.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
338795-00-9 | |
Record name | N-[(4-Chlorophenyl)methoxy]-N′-[6-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]-3,5-dicyano-2-pyridinyl]methanimidamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338795-00-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[(4-Chlorophenyl)methoxy]-N′-[6-[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]-3,5-dicyano-2-pyridinyl]methanimidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601101871 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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